Cas no 1824132-69-5 (Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo)

Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (endo) is a versatile bicyclic intermediate used in organic synthesis and pharmaceutical research. Its rigid azabicyclo[2.2.1]heptane scaffold provides structural stability, while the bromomethyl group offers a reactive handle for further functionalization. The endo configuration ensures consistent stereochemical control in downstream reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances solubility and facilitates selective deprotection under mild acidic conditions. This compound is particularly valuable in the synthesis of complex molecules, including bioactive compounds and chiral ligands. Its high purity and well-defined stereochemistry make it a reliable building block for medicinal chemistry and asymmetric synthesis applications.
Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo structure
1824132-69-5 structure
Product Name:Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo
CAS No:1824132-69-5
MF:C12H20BrNO2
MW:290.196702957153
CID:4622168
PubChem ID:72965858
Update Time:2025-06-08

Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo
    • tert-Butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
    • Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo
    • Inchi: 1S/C12H20BrNO2/c1-12(2,3)16-11(15)14-9-4-5-10(14)8(6-9)7-13/h8-10H,4-7H2,1-3H3
    • InChI Key: XFFUNCVPXHCZJI-UHFFFAOYSA-N
    • SMILES: BrCC1CC2CCC1N2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 289.06774g/mol
  • Monoisotopic Mass: 289.06774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.5

Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM428134-250mg
tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo
1824132-69-5 95%+
250mg
$576 2023-01-10
Chemenu
CM428134-500mg
tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo
1824132-69-5 95%+
500mg
$892 2023-01-10
Chemenu
CM428134-1g
tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo
1824132-69-5 95%+
1g
$1137 2023-01-10
Enamine
EN300-1074336-0.05g
tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1824132-69-5 95%
0.05g
$245.0 2023-10-28
Enamine
EN300-1074336-0.1g
tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1824132-69-5 95%
0.1g
$366.0 2023-10-28
Enamine
EN300-1074336-0.25g
tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1824132-69-5 95%
0.25g
$524.0 2023-10-28
Enamine
EN300-1074336-0.5g
tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1824132-69-5 95%
0.5g
$824.0 2023-10-28
Enamine
EN300-1074336-1.0g
tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1824132-69-5
1g
$1057.0 2023-06-10
Enamine
EN300-1074336-2.5g
tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1824132-69-5 95%
2.5g
$2071.0 2023-10-28
Enamine
EN300-1074336-5.0g
tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1824132-69-5
5g
$3065.0 2023-06-10

Additional information on Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo

Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo (CAS No. 1824132-69-5): A Comprehensive Overview

Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo (CAS No. 1824132-69-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique 7-azabicyclo[2.2.1]heptane core and bromomethyl substituent, offers a wide range of applications in the development of novel pharmaceuticals and chemical intermediates.

The 7-azabicyclo[2.2.1]heptane scaffold is a well-known privileged structure in medicinal chemistry due to its ability to mimic the binding modes of natural ligands in biological systems. The presence of the bromomethyl group provides a reactive handle for further functionalization, making this compound an attractive starting material for the synthesis of complex molecules with diverse biological activities.

Recent studies have highlighted the potential of Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo in the development of new therapeutic agents. For instance, a research group at the University of California, San Francisco, has reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for the treatment of various diseases, including cancer and neurodegenerative disorders.

The synthetic versatility of Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo is further demonstrated by its use in the preparation of prodrugs and drug conjugates. The bromomethyl group can be readily substituted with various functional groups to modulate the pharmacokinetic properties and bioavailability of the final product. This flexibility is particularly valuable in optimizing drug delivery systems and enhancing therapeutic efficacy.

In addition to its applications in drug discovery, this compound has also found utility in materials science and chemical biology. Researchers at Harvard University have utilized Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo as a building block for the synthesis of novel polymers with tunable properties. These polymers have shown potential in applications such as drug delivery vehicles and biocompatible materials for tissue engineering.

The stability and reactivity of Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo make it an ideal candidate for use in a variety of synthetic transformations. Its tert-butyl protecting group provides additional stability during multi-step syntheses, ensuring high yields and purity of the final products. This characteristic is particularly important in large-scale production processes where efficiency and cost-effectiveness are critical.

The safety profile of Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo has been extensively evaluated, and it is generally considered safe for use under appropriate handling conditions. However, as with any chemical compound, proper safety protocols should be followed to ensure safe handling and storage.

In conclusion, Tert-butyl 2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, endo (CAS No. 1824132-69-5) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and synthetic versatility make it an essential tool for researchers working on the development of new therapeutic agents and advanced materials.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.